Cas no 2138307-58-9 (Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate)

• Product Name: Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate
• CAS No: 2138307-58-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5902064
• PubChem ID: 165460246
• Update Time: 2025-06-13

Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-731437
• ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate
• 2138307-58-9
• Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate

• Inchi： 1S/C14H18N2O3/c1-2-19-14(18)11-4-3-7-16(9-11)13-5-6-15-8-12(13)10-17/h5-6,8,10-11H,2-4,7,9H2,1H3
• InChI Key： CTYWIFLHUXHNMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(C2C=CN=CC=2C=O)CCC1)=O

Computed Properties

• Exact Mass: 262.13174244g/mol
• Monoisotopic Mass: 262.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.5Ų

Additional information on Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate

Research Brief on Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate (CAS: 2138307-58-9) in Chemical Biology and Pharmaceutical Applications

Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate (CAS: 2138307-58-9) is a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a scaffold for drug discovery. This research brief consolidates the latest findings on its applications, synthetic pathways, and pharmacological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate as a precursor in the synthesis of novel PI3K inhibitors. The compound's aldehyde functionality allows for efficient derivatization, enabling the introduction of diverse pharmacophores. Researchers successfully employed reductive amination and Suzuki-Miyaura coupling reactions to generate a library of potent inhibitors with IC50 values in the nanomolar range.

In the field of neurodegenerative disease research, this compound has shown promise as a building block for small molecules targeting α-synuclein aggregation. A recent patent application (WO2023056121) discloses its use in the development of compounds that modulate protein misfolding, with potential applications in Parkinson's disease therapy. The structural flexibility of the piperidine ring system contributes to enhanced blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, advancements in the preparation of Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate have been reported. A 2024 publication in Organic Process Research & Development describes an improved catalytic system for its synthesis, achieving 85% yield with excellent purity (>99%) through a one-pot condensation and oxidation sequence. This methodological improvement addresses previous challenges in scale-up production, making the compound more accessible for medicinal chemistry programs.

Pharmacokinetic studies of derivatives containing this scaffold have revealed favorable drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2023) demonstrated that ester-containing analogs exhibit good metabolic stability in human liver microsomes, with half-lives exceeding 120 minutes. The presence of the formyl group at the 3-position of the pyridine ring appears to contribute to this stability while maintaining reactivity for further modifications.

Emerging applications in targeted protein degradation have also been reported. Scientists have utilized Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate to develop PROTAC (Proteolysis Targeting Chimeras) molecules, as described in a recent Nature Chemical Biology publication. The compound's ability to serve as a linker between E3 ligase binders and target protein binders has enabled the creation of selective degrader molecules with picomolar potency against challenging oncology targets.

In conclusion, Ethyl 1-(3-formylpyridin-4-yl)piperidine-3-carboxylate (2138307-58-9) continues to demonstrate significant value in pharmaceutical research. Its versatility as a synthetic intermediate, combined with the drug-like properties of its derivatives, positions it as an important tool in the development of next-generation therapeutics. Ongoing research suggests expanding applications in areas such as immuno-oncology and infectious disease, warranting continued investigation of this valuable chemical scaffold.